Cas no 88596-26-3 (Benzene, [[(2-phenylethenyl)thio]methyl]-)

• Product Name: Benzene, [[(2-phenylethenyl)thio]methyl]-
• CAS No: 88596-26-3
• MF: C₁₅H₁₄S
• MW: 226.336662769318
• CID: 627543
• PubChem ID: 54457350
• Update Time: 2025-04-19

Benzene, [[(2-phenylethenyl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[(2-phenylethenyl)thio]methyl]-
• 2-benzylsulfanylethenylbenzene
• DTXSID10711473
• [2-(Benzylsulfanyl)ethenyl]benzene
• SCHEMBL3669608
• 88596-26-3

• Inchi： 1S/C15H14S/c1-3-7-14(8-4-1)11-12-16-13-15-9-5-2-6-10-15/h1-12H,13H2
• InChI Key： WZDKIPVHBCBPCR-UHFFFAOYSA-N
• SMILES： S(C=CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.08162162g/mol
• Monoisotopic Mass: 226.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 25.3Ų